molecular formula C14H11ClF3N3O B8300128 N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-aminophenyl)urea

N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-aminophenyl)urea

Cat. No.: B8300128
M. Wt: 329.70 g/mol
InChI Key: VJEFBHVSDPCMIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-aminophenyl)urea is a useful research compound. Its molecular formula is C14H11ClF3N3O and its molecular weight is 329.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11ClF3N3O

Molecular Weight

329.70 g/mol

IUPAC Name

1-(4-aminophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea

InChI

InChI=1S/C14H11ClF3N3O/c15-12-6-5-10(7-11(12)14(16,17)18)21-13(22)20-9-3-1-8(19)2-4-9/h1-7H,19H2,(H2,20,21,22)

InChI Key

VJEFBHVSDPCMIK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (2.27 g, 10.3 mmol) in CH2Cl2 (308 mL) was added p-phenylenediamine (3.32 g, 30.7 mmol) in one part. The resulting mixture was stirred at room temp. for 1 h, treated with CH2Cl2 (100 mL), and concentrated under reduced pressure. The resulting pink solids were dissolved in a mixture of EtOAc (110 mL) and MeOH (15 mL), and the clear solution was washed with a 0.05 N HCl solution. The organic layer was concentrated under reduced pressure to afford impure N-(4-chloro-3-(trifluoromethyl)phenyl)-N′-(4-aminophenyl) urea (3.3 g): TLC (100% EtOAc) Rf0.72.
Quantity
2.27 g
Type
reactant
Reaction Step One
Quantity
3.32 g
Type
reactant
Reaction Step One
Quantity
308 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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